Cas no 139535-38-9 (5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,6-bromo-7-methyl-2-(methylthio)-)

• Product Name: 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,6-bromo-7-methyl-2-(methylthio)-
• CAS No: 139535-38-9
• MF: C₇H₆BrN₃OS₂
• MW: 292.176037311554
• CID: 1274252
• Update Time: 2024-08-04

5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,6-bromo-7-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,6-bromo-7-methyl-2-(methylthio)-
• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-methyl-2-(methylthio)-

• Inchi： 1S/C7H6BrN3OS2/c1-3-4(8)5(12)11-6(9-3)14-7(10-11)13-2/h1-2H3
• InChI Key： CBPGHNYSPCDDAP-UHFFFAOYSA-N
• SMILES： C12SC(SC)=NN1C(=O)C(Br)=C(C)N=2

Computed Properties

• Exact Mass: 290.91368

Experimental Properties

• Density: 2.00±0.1 g/cm3(Predicted)
• Boiling Point: 358.0±52.0 °C(Predicted)
• PSA: 45.03
• pka: -5.71±0.70(Predicted)